Cas no 3157-27-5 ( )

• Product Name: &nbsp
• CAS No: 3157-27-5
• MF: C₁₂H₁₂N₂O₂
• MW: 216.235882759094
• MDL: MFCD00816223
• CID: 916564
• PubChem ID: 297427
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 3-(1-Phenyl-ethyl)-3H-imidazole-4-carboxylic acid
• 3-(1-phenylethyl)imidazole-4-carboxylic acid
• AC1L6RM4
• Desethyl-etomidate
• Etomidate acid, (RS)-
• Etomidate impurity A [EP]
• NSC168567
• NSC-168567
• UNII-O36CTO4WLB
• O36CTO4WLB
• SCHEMBL1081229
• ETOMIDATE IMPURITY A [EP IMPURITY]
• Etomidate impurity, etomidate acid- [USP]
• 1-(1-Phenylethyl)-1H-imidazole-5-carboxylic acid, AldrichCPR
• Desethyl-etomidate, (RS)-
• 1H-Imidazole-5-carboxylic acid, 1-(1-phenylethyl)-, (+/-)-
• NSC 168567
• (+/-)-1-(1-phenylethyl)-1H-imidazole-5-carboxylic acid
• ETOMIDATE IMPURITY, ETOMIDATE ACID- [USP IMPURITY]
• SR-01000406394-1
• TimTec1_007051
• CHEMBL1378524
• Oprea1_357274
• Etomidate EP Impurity A
• Imidazole-5-carboxylic acid, 1-(alpha-methylbenzyl)-, (+/-)-
• Etomidate specified impurity A [EP]
• HMS2167D17
• HMS3318A03
• BRD-A62909180-001-08-9
• AKOS000548951
• Q27285264
• RGYCCBLTSWHXIS-UHFFFAOYSA-N
• SR-01000406394
• DB-126448
• AKOS016343727
• 1H-Imidazole-5-carboxylic acid, 1-(1-phenylethyl)-
• MLS000067529
• 3157-27-5
• HMS1554A11
• IMIDAZOLE-5-CARBOXYLIC ACID, 1-(.ALPHA.-METHYLBENZYL)-, (+/-)-
• 1-(1-phenylethyl)-1H-imidazole-5-carboxylic acid
• SMR000125017
• 7036-56-8
• (-)-1-(1-phenylethyl)-1H-imidazole-5-carboxylic acid
• Oprea1_567983
• 1-(1-phenylethyl)-1H-imidazole-5-carboxylicacid
• STK727289
• AB00086924-01
• AG-690/37046449
•  

• MDL： MFCD00816223
• Inchi： 1S/C12H12N2O2/c1-9(10-5-3-2-4-6-10)14-8-13-7-11(14)12(15)16/h2-9H,1H3,(H,15,16)
• InChI Key： RGYCCBLTSWHXIS-UHFFFAOYSA-N
• SMILES： OC(C1=CN=CN1C(C)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 216.08996
• Monoisotopic Mass: 216.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.21
• PSA: 55.12
• LogP: 2.19060

  Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 22-43
• Safety Instruction： 36/37
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Store at recommended temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles